Cas no 459-03-0 (1-(4-fluorophenyl)propan-2-one)

• Product name: 1-(4-fluorophenyl)propan-2-one
• CAS No: 459-03-0
• MF: C₉H₉FO
• MW: 152.165566205978
• MDL: MFCD00000362
• CID: 37548
• PubChem ID: 24852568

1-(4-fluorophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-Fluorophenylacetone
• (4-Fluorophenyl)acetone
• 1-(4-fluorophenyl)propan-2-one
• 1-(4-Fluorophenyl)-2-propanone
• 1-Acetonyl-4-fluorobenzene
• 1-(4-Fluorophenyl)acetone
• 2-Propanone, 1-(4-fluorophenyl)-
• 4-fluorophenyl acetone
• (p-fluorophenyl)acetone
• ZUEKIIWSVFBTCM-UHFFFAOYSA-N
• 1-(4-fluoro-phenyl)-propan-2-one
• 2-Propanone, 1-[4-fluorophenyl]-
• 4'-fluorophenylacetone
• (4-fluorophenyl) acetone
• p-fluoro benzyl methyl ketone
• KSC237
• CS-W001916
• PD151210
• AKOS000216017
• SCHEMBL48545
• F0535
• (4-Fluorophenyl)acetone, 98%
• SY017054
• A826923
• NS00043016
• PS-8920
• EN300-55049
• (4-Fluorophenyl)acetone, purum, >=97.0% (GC)
• EINECS 207-284-7
• W-106113
• 1-(4-fluorophenyl)propan-2-one;(4-Fluorophenyl)acetone
• P-fluoro enzyl methyl ketone
• 1-(4-Fluorophenyl)acetone #
• FT-0605718
• CL9158
• AM20060394
• MFCD00000362
• DTXSID70196641
• 459-03-0
• DB-027024
• 4Fluorophenylacetone
• STL557626
• BBL103816
• DTXCID10119132

• MDL： MFCD00000362
• Inchi： 1S/C9H9FO/c1-7(11)6-8-2-4-9(10)5-3-8/h2-5H,6H2,1H3
• InChI Key： ZUEKIIWSVFBTCM-UHFFFAOYSA-N
• SMILES： FC1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])C(C([H])([H])[H])=O
• BRN： 1936697

Computed Properties

• Exact Mass: 152.06400
• Monoisotopic Mass: 152.063743
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.9

Experimental Properties

• Color/Form: Light yellow liquid
• Density: 1.139 g/mL at 25 °C(lit.)
• Boiling Point: 130°C/30mmHg(lit.)
• Flash Point: Fahrenheit: 195.8 ° f < br / > Celsius: 91 ° C < br / >
• Refractive Index: n20/D 1.496(lit.)
• Water Partition Coefficient: Insoluble
• PSA: 17.07000
• LogP: 1.95720
• Solubility: Insoluble in water

1-(4-fluorophenyl)propan-2-one Security Information

• Prompt：warning
• Hazard Statement： H227
• Warning Statement： P210;P280;P370
  P378A;P403
  P235;P501A
• WGK Germany：3
• Hazard Category Code： S24/25: prevent skin and eye contact.
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• HazardClass：IRRITANT, FLAMMABLE
• Risk Phrases：R36/37/38
• Storage Condition：Keep away from high temperature, sparks, flames and fire sources. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

1-(4-fluorophenyl)propan-2-one Customs Data

• HS CODE：29147090
• Customs Data：

  China Customs Code:

  2914700090

  Overview:

  2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone